Cas no 2137418-57-4 (N-(4-aminocyclohexyl)-2-methylpentanamide)

• Product Name: N-(4-aminocyclohexyl)-2-methylpentanamide
• CAS No: 2137418-57-4
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5256362
• Update Time: 2025-05-21

N-(4-aminocyclohexyl)-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-aminocyclohexyl)-2-methylpentanamide
• 2-methyl-N-[(1s,4s)-4-aminocyclohexyl]pentanamide
• Pentanamide, N-(cis-4-aminocyclohexyl)-2-methyl-

• Inchi： 1S/C12H24N2O/c1-3-4-9(2)12(15)14-11-7-5-10(13)6-8-11/h9-11H,3-8,13H2,1-2H3,(H,14,15)
• InChI Key： IOWICGZJHOTHCB-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCC)NC1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1

Additional information on N-(4-aminocyclohexyl)-2-methylpentanamide

Comprehensive Overview of N-(4-aminocyclohexyl)-2-methylpentanamide (CAS No. 2137418-57-4): Properties, Applications, and Research Insights

N-(4-aminocyclohexyl)-2-methylpentanamide (CAS 2137418-57-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This amide derivative, characterized by a cyclohexylamine backbone and a branched alkyl chain, exhibits properties that make it valuable in drug discovery and material science. Researchers are particularly interested in its role as a building block for peptide mimetics and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

The compound's molecular structure combines a hydrophobic 2-methylpentanoyl group with a nucleophilic 4-aminocyclohexyl moiety, creating a versatile scaffold for structure-activity relationship (SAR) studies. Recent publications highlight its utility in modulating protein-protein interactions—a hot topic in cancer research and neurodegenerative disease studies. Its CAS number 2137418-57-4 frequently appears in patent literature related to kinase inhibitors and GPCR modulators, reflecting industry demand for novel pharmacophores.

Analytical data for N-(4-aminocyclohexyl)-2-methylpentanamide reveals excellent stability under physiological pH conditions, a critical factor for bioavailability optimization—a key focus area in modern pharmacokinetic research. Mass spectrometry studies confirm its molecular weight of 212.34 g/mol, while chromatographic analyses demonstrate >95% purity in optimized synthetic routes. These characteristics position it as a promising candidate for high-throughput screening platforms, addressing the pharmaceutical industry's need for diverse compound libraries.

Current applications extend to medicinal chemistry projects investigating metabolic disorders and inflammatory pathways. The compound's balanced lipophilicity profile (calculated logP ~2.1) makes it particularly relevant for blood-brain barrier penetration studies—a trending research area in CNS drug development. Several structure-based drug design initiatives have incorporated this scaffold due to its conformational flexibility and hydrogen-bonding capacity.

Synthetic methodologies for CAS 2137418-57-4 typically involve amide coupling between 2-methylpentanoic acid derivatives and protected 1,4-cyclohexanediamine, followed by deprotection. Recent advancements employ flow chemistry techniques to improve yield and reduce byproducts—an approach gaining traction in green chemistry initiatives. The compound's scalable synthesis supports its growing commercial availability for research purposes.

From a computational chemistry perspective, N-(4-aminocyclohexyl)-2-methylpentanamide serves as an interesting case study for molecular docking simulations. Its semi-rigid structure allows researchers to explore conformational analysis techniques while maintaining manageable computational complexity. These applications align with increasing interest in AI-driven drug discovery and virtual screening methodologies.

Safety evaluations indicate favorable toxicological profiles for research-scale handling, though standard laboratory precautions apply. The compound's stability data supports its inclusion in long-term stability studies—a crucial consideration for preclinical development programs. Proper storage recommendations include protection from moisture at controlled room temperature.

Emerging research directions explore the compound's potential in prodrug formulations and bioconjugation strategies. Its primary amine functionality enables diverse chemical modifications, making it adaptable for drug delivery systems and diagnostic probes. These applications respond to market demands for theranostic agents and personalized medicine solutions.

For researchers investigating structure-property relationships, 2137418-57-4 offers valuable insights into how branched alkyl chains influence molecular recognition processes. Comparative studies with linear analogs demonstrate significant differences in target binding affinity and solubility characteristics, informing rational design principles for lead optimization.

The commercial availability of N-(4-aminocyclohexyl)-2-methylpentanamide through specialty chemical suppliers facilitates its adoption in academic and industrial labs. Quality control specifications typically include HPLC purity verification and spectroscopic characterization (1H/13C NMR, IR), ensuring reproducibility across research applications. Current pricing trends reflect growing demand for research-grade small molecules with well-defined properties.

Future prospects for this compound may involve expanded applications in biomaterials science and catalysis. Its structural features suggest potential utility in designing molecular scaffolds for enzyme mimetics or supramolecular assemblies—areas experiencing rapid growth in nanotechnology research. Continued investigation of its physicochemical properties will further elucidate its full potential across scientific disciplines.